N-(3-bromophenyl)-4-methylbenzenesulfonamide
Overview
Description
N-(3-bromophenyl)-4-methylbenzenesulfonamide, also known as BMS, is a chemical compound that has been widely studied for its potential therapeutic applications. This sulfonamide derivative has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties.
Scientific Research Applications
Synthesis of Benzonitriles
N-(3-bromophenyl)-4-methylbenzenesulfonamide is used in the synthesis of various benzonitriles, which are important in pharmaceutical intermediates. The compound has been utilized as an electrophilic cyanation reagent for converting (hetero)aryl bromides into benzonitriles through Grignard reagents, demonstrating good yields even with complex substrates (Anbarasan, Neumann, & Beller, 2011).
Anticholinesterase and Antioxidant Activities
In another study, derivatives of N-(3-bromophenyl)-4-methylbenzenesulfonamide, specifically N-(2-Acetyl-4-bromophenyl)-4-methylbenzenesulfonamide, were synthesized and assessed for their anticholinesterase and antioxidant effects. The compounds showed inhibitory effects against acetylcholinesterase and butyrylcholinesterase, and antioxidant effects were observed in assays (Mphahlele, Gildenhuys, & Zamisa, 2021).
HIV-1 Infection Prevention
The compound's derivatives have been investigated for their potential use in preventing HIV-1 infection. A specific derivative, 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide, was synthesized and characterized for its bioactivity, indicating its potential as a candidate for drug development in this area (Cheng De-ju, 2015).
Enzyme Inhibition Studies
A series of N-substituted derivatives of the compound were synthesized and evaluated for their enzyme inhibition potential. These studies focused on acetylcholinesterase and α-glucosidase inhibition, with several compounds exhibiting excellent potential against these enzymes (Riaz, 2020).
Antibacterial and Lipoxygenase Inhibition
Research has also explored the antibacterial properties and lipoxygenase inhibition potential of N-(3-bromophenyl)-4-methylbenzenesulfonamide derivatives. These studies have identified several compounds with good inhibitory activity against various bacterial strains and decent inhibition against the lipoxygenase enzyme, suggesting potential therapeutic applications for inflammatory ailments (Abbasi et al., 2017).
properties
IUPAC Name |
N-(3-bromophenyl)-4-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO2S/c1-10-5-7-13(8-6-10)18(16,17)15-12-4-2-3-11(14)9-12/h2-9,15H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBZNLTGGGCUOMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10324087 |
Source
|
| Record name | N-(3-bromophenyl)-4-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10324087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromophenyl)-4-methylbenzenesulfonamide | |
CAS RN |
7510-48-7 |
Source
|
| Record name | 7510-48-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405688 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-(3-bromophenyl)-4-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10324087 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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